Cas no 6683-74-5 (1-Brom-2,5-di-tert-butylbenzol)

• Product Name: 1-Brom-2,5-di-tert-butylbenzol
• CAS No: 6683-74-5
• MF: C₁₄H₂₁Br
• MW: 269.220543622971
• CID: 3036986
• PubChem ID: 620135
• Update Time: 2025-06-11

1-Brom-2,5-di-tert-butylbenzol Chemical and Physical Properties

Names and Identifiers

• 1-Brom-2,5-di-tert-butylbenzol
• 1,4-Di-tert.butyl-2-brom-benzol;2-bromo-1,4-di-tert-butyl-benzene;1-Brom-2,5-di-tert-butyl-benzol;bromo-2,5-di-tert-butylbenzene;2,5-di-tert-butylbromobenzene;2-Brom-1,4-di-tert-butyl-benzol;
• 2-Bromo-1,4-bis(1,1-dimethylethyl)benzene
• MFCD18391254
• 2-Bromo-1,4-ditert-butylbenzene
• 6683-74-5
• E86187
• 2-bromo-1 ,4-bis(1 ,1-dimethylethyl)benzene
• 1-Bromo-2,5-di-tert-butylbenzene
• SY307715
• SCHEMBL11438490
• Bromobenzene, 3,6-di-tert-butyl-
• 2-Bromo-1,4-ditert-butylbenzene #
• 2-Bromo-1,4-di-tert-butylbenzene
• JFRPIGCUUJRXMT-UHFFFAOYSA-N

• Inchi： 1S/C14H21Br/c1-13(2,3)10-7-8-11(12(15)9-10)14(4,5)6/h7-9H,1-6H3
• InChI Key： JFRPIGCUUJRXMT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 268.08300
• Monoisotopic Mass: 268.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.04410

Additional information on 1-Brom-2,5-di-tert-butylbenzol

1-Brom-2,5-di-tert-butylbenzol (CAS No. 6683-74-5): A Comprehensive Overview

1-Brom-2,5-di-tert-butylbenzol (CAS No. 6683-74-5) is a versatile organic compound with significant applications in various fields, including chemical synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a bromine atom and two tert-butyl groups attached to a benzene ring. The tert-butyl groups provide steric hindrance and enhance the stability of the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

The molecular formula of 1-Brom-2,5-di-tert-butylbenzol is C₁₃H₁₉Br, and its molecular weight is approximately 247.2 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 240°C. It is insoluble in water but readily dissolves in organic solvents such as dichloromethane, toluene, and ethanol.

In recent years, 1-Brom-2,5-di-tert-butylbenzol has gained considerable attention due to its potential applications in the development of novel materials and pharmaceuticals. One of the key areas of research involves its use as a building block in the synthesis of functionalized polymers. These polymers can be tailored to exhibit specific properties such as enhanced thermal stability, improved mechanical strength, and controlled degradation rates, making them suitable for various industrial applications.

Another significant application of 1-Brom-2,5-di-tert-butylbenzol is in the field of pharmaceutical research. The compound serves as an important intermediate in the synthesis of several bioactive molecules. For instance, it can be used to synthesize antioxidants, which are crucial for preventing oxidative stress and related diseases. Additionally, 1-Brom-2,5-di-tert-butylbenzol has been explored as a precursor for the development of anti-inflammatory agents and antimicrobial compounds.

The synthesis of 1-Brom-2,5-di-tert-butylbenzol typically involves the bromination of 2,5-di-tert-butylbenzene using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction is often carried out in an inert atmosphere to prevent side reactions and ensure high yields. The resulting product can be purified by distillation or column chromatography to obtain high-purity material suitable for further use.

Recent studies have also focused on the environmental impact and safety profile of 1-Brom-2,5-di-tert-butylbenzol. While the compound is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to conduct thorough risk assessments to ensure its safe disposal and minimize any potential environmental impact.

In conclusion, 1-Brom-2,5-di-tert-butylbenzol (CAS No. 6683-74-5) is a multifaceted compound with a wide range of applications in chemical synthesis, materials science, and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for its use, 1-Brom-2,5-di-tert-butylbenzol is poised to play an increasingly important role in the development of innovative materials and therapeutic agents.